Cas no 1345699-89-9 (2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene)

• Product Name: 2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene
• CAS No: 1345699-89-9
• MF: C₂₆H₃₆Br₂S₂
• MW: 572.50204372406
• MDL: MFCD29918164
• CID: 5011554
• Update Time: 2026-02-27

2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene
• 2,6-dibromo-4,8-bis(2-ethylhexyl)thieno[2,3-f][1]benzothiole
• 2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene

• MDL： MFCD29918164
• Inchi： 1S/C26H36Br2S2/c1-5-9-11-17(7-3)13-19-21-15-23(27)30-26(21)20(14-18(8-4)12-10-6-2)22-16-24(28)29-25(19)22/h15-18H,5-14H2,1-4H3
• InChI Key： KAICRKUEYFXZSF-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(=C(C3C=C(SC=3C=2CC(CC)CCCC)Br)CC(CC)CCCC)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 457
• XLogP3: 13.5
• Topological Polar Surface Area: 56.5

Additional information on 2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene

2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene and Its Role in Advanced Organic Electronics

2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene represents a promising class of organic semiconductors with potential applications in next-generation optoelectronic devices. This compound, identified by the CAS number 1345699-89-9, is characterized by its unique molecular architecture combining bromine substituents and long-chain alkyl groups. The synthesis and functionalization of this molecule have recently attracted significant attention due to its potential in enhancing charge transport properties and optical performance in organic photovoltaics (OPVs) and field-effect transistors (FETs).

Recent studies published in Advanced Materials (2023) highlight the importance of 2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene as a key building block for designing high-performance conjugated polymers. The bromine atoms at the 2 and 6 positions play a critical role in modulating the energy levels and bandgap of the material, enabling efficient charge separation in photovoltaic systems. This structural feature aligns with the growing demand for materials that can achieve high power conversion efficiencies (PCEs) while maintaining stability under operational conditions.

The 2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithi...